Cas no 16479-50-8 (Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin)

Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin structure
16479-50-8 structure
Product Name:Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin
CAS No:16479-50-8
MF:C35H54O10
MW:634.797272205353
CID:140071
PubChem ID:27886
Update Time:2025-07-12

Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3-[[2,6-dideoxy-4-O-(2,6-dideoxy-b-D-ribo-hexopyranosyl)-b-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3b,5b)-
    • card-20(22)-enolide, 3-[[2,6-dideoxy-4-O-(2,6-dideoxy-beta-D-ribo-hexopyranosyl)-beta-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3beta,5beta,8xi,9xi)-
    • 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahyd
    • Card-20(22)-enolide,3-[[2,6-dideoxy-4-O-(2,6-dideoxy-b-D-ribo-hexopyranosyl)-b-D-ribo-hexopyranosyl]oxy]-14-hydroxy-, (3b,5b)
    • Digitoxigenine bis-digitoxoside
    • 3beta-((2,6-Dideoxy-4-O-(2,6-dideoxy-beta-D -ribo-hexopyranosyl)-beta-D -ribo-hexopyranosyl)oxy)-14-hydroxy-5beta-card-20(22)-enolide
    • Digitoxin digitoxoside
    • 16479-50-8
    • Digitoxigenin 3-O-bisdigitoxoside
    • 5-beta-Card-20(22)-enolide, 3-beta,14-dihydroxy-, didigitoxoside
    • 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • EINECS 240-533-8
    • 5-beta-Card-20(22)-enolide, 3-beta-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4))oxy)-14-hydroxy-
    • Digitoxigenin-bis(digitoxoside)
    • Digitoxigenin di(digitoxoside)
    • BRN 0101942
    • DTXSID20936993
    • 3-{[2,6-Dideoxy-4-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]oxy}-14-hydroxycard-20(22)-enolide
    • Digitoxigenin bisdigitoxoside
    • 4-18-00-01478 (Beilstein Handbook Reference)
    • Digitoxigenin bisdigitoxide
    • Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin
    • Inchi: 1S/C35H54O10/c1-18-31(39)26(36)15-30(42-18)45-32-19(2)43-29(16-27(32)37)44-22-7-10-33(3)21(14-22)5-6-25-24(33)8-11-34(4)23(9-12-35(25,34)40)20-13-28(38)41-17-20/h13,18-19,21-27,29-32,36-37,39-40H,5-12,14-17H2,1-4H3/t18-,19-,21-,22+,23-,24?,25?,26+,27+,29+,30+,31-,32-,33+,34-,35+/m1/s1
    • InChI Key: CERUVRSAHAFOLZ-LAWPZHMJSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CCC1[C@@]3(C)CC[C@@H](C[C@H]3CCC21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)O)O

Computed Properties

  • Exact Mass: 634.371698
  • Monoisotopic Mass: 634.371698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 5
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 144

Experimental Properties

  • Density: 1.3
  • Boiling Point: 794.1°C at 760 mmHg
  • Flash Point: 246.7°C
  • Refractive Index: 1.59

Des-(2-Methyl-6-tetrahydro-pyran-3,4-diol) Digitoxin Pricemore >>

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